Cas no 909674-43-7 (1-(4,6-Dimethylpyrimidin-2-YL)-N-{[6-(trifluoromethyl)pyridin-3-YL]methyl}piperidin-4-amine)

1-(4,6-Dimethylpyrimidin-2-YL)-N-{[6-(trifluoromethyl)pyridin-3-YL]methyl}piperidin-4-amine structure
909674-43-7 structure
Product Name:1-(4,6-Dimethylpyrimidin-2-YL)-N-{[6-(trifluoromethyl)pyridin-3-YL]methyl}piperidin-4-amine
CAS No:909674-43-7
MF:C18H22F3N5
MW:365.395993709564
CID:995264
Update Time:2023-08-03

1-(4,6-Dimethylpyrimidin-2-YL)-N-{[6-(trifluoromethyl)pyridin-3-YL]methyl}piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4,6-DIMETHYLPYRIMIDIN-2-YL)-N-([6-(TRIFLUOROMETHYL)PYRIDIN-3-YL]METHYL)PIPERIDIN-4-AMINE
    • 1-(4,6-dimethylpyrimidin-2-yl)-N-[[6-(trifluoromethyl)pyridin-3-yl]methyl]piperidin-4-amine
    • 1-(4,6-DIMETHYLPYRIMIDIN-2-YL)-N-{[6-(TRIFLUOROMETHYL)PYRIDIN-3-YL]METHYL}PIPERIDIN-4-AMINE
    • 1-(4,6-Dimethylpyrimidin-2-YL)-N-{[6-(trifluoromethyl)pyridin-3-YL]methyl}piperidin-4-amine
    • Inchi: 1S/C18H22F3N5/c1-12-9-13(2)25-17(24-12)26-7-5-15(6-8-26)22-10-14-3-4-16(23-11-14)18(19,20)21/h3-4,9,11,15,22H,5-8,10H2,1-2H3
    • InChI Key: AAUIABQXRRBPDC-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=N1)CNC1CCN(C2N=C(C)C=C(C)N=2)CC1)(F)F

Computed Properties

  • Exact Mass: 365.183
  • Monoisotopic Mass: 365.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 53.9
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